4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole
Overview
Description
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole (BCT) is a heterocyclic organic compound with a wide range of applications in the scientific research field. It is a thiazole derivative which is a five-membered aromatic ring containing one sulfur atom and four carbon atoms. BCT is a white solid with a melting point of 175-176 °C and a boiling point of 562 °C. It is soluble in water, ethanol, and other organic solvents. BCT has been used in a variety of scientific research applications, including drug development, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been used in a variety of scientific research applications, including drug development, biochemical and physiological studies, and laboratory experiments. In drug development, 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been used as a starting material for the synthesis of various drugs, such as anticonvulsants and anti-inflammatory agents. In biochemical and physiological studies, 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been used to study the effects of various compounds on the human body, including their effects on enzymes, hormones, and other molecules. In laboratory experiments, 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been used to study the properties of various compounds, such as their solubility, reactivity, and stability.
Mechanism of Action
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole is believed to act as an inhibitor of the enzyme cytochrome P450 (CYP450) in the human body. CYP450 is an enzyme involved in the metabolism of drugs and other compounds, and 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole is thought to inhibit its activity, thus reducing the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been shown to inhibit the activity of CYP450, thus reducing the metabolism of drugs and other compounds. 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has also been shown to have anti-inflammatory and anticonvulsant effects in animal studies. In addition, 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has been shown to have a variety of other biochemical and physiological effects, such as the inhibition of the enzyme monoamine oxidase A (MAO-A) and the stimulation of the release of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has several advantages for laboratory experiments, including its low cost, ease of synthesis, and its ability to be used in a variety of experiments. 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole is also relatively nontoxic and has a low melting point, making it suitable for use in a variety of experiments. However, 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole also has several limitations, including its instability in the presence of light and oxygen and its limited solubility in water.
Future Directions
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole has a wide range of potential applications in the scientific research field, and there are many possible future directions for research. Some potential future directions include further investigating the biochemical and physiological effects of 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole, developing new methods for synthesizing 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole, and exploring new uses for 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole in drug development and laboratory experiments. In addition, further research could be done to investigate the potential toxicity of 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole and to develop new methods for its safe handling and storage.
Synthesis Methods
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole can be synthesized through a variety of methods, including the reaction of 2-chloro-5-bromothiazole with trifluoromethanesulfonic anhydride in the presence of triethylamine. This reaction produces a mixture of 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole and the corresponding 2-chloro-5-bromothiazole. The 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole can then be isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole involves the reaction of 2-amino-4-bromo-5-chlorothiazole with trifluoroacetic anhydride and trifluoromethanesulfonic acid.", "Starting Materials": [ "2-amino-4-bromo-5-chlorothiazole", "trifluoroacetic anhydride", "trifluoromethanesulfonic acid" ], "Reaction": [ "To a solution of 2-amino-4-bromo-5-chlorothiazole in dichloromethane, add trifluoroacetic anhydride and trifluoromethanesulfonic acid.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1698909-22-6 |
Product Name |
4-bromo-2-chloro-5-(trifluoromethyl)-1,3-thiazole |
Molecular Formula |
C4BrClF3NS |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
